4-(6-cyclopropylpyridazin-3-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide

• CAS: 2034362-53-1
• Molecular Formula: C18H19Cl2N5O
• Molecular Weight: 392.28
• SMILES: C1CC1C2=NN=C(C=C2)N3CCN(CC3)C(=O)NC4=CC(=C(C=C4)Cl)Cl
• InChI: InChI=1S/C18H19Cl2N5O/c19-14-4-3-13(11-15(14)20)21-18(26)25-9-7-24(8-10-25)17-6-5-16(22-23-17)12-1-2-12/h3-6,11-12H,1-2,7-10H2,(H,21,26)
• InChIKey: VOKQLXXIWIASDL-UHFFFAOYSA-N
• Solubility: not available

Medicinal chemistry programs require exact structural matching for SAR studies around sodium channel or kinase targets. Generic piperazine analogs cannot replicate the precise substitution pattern of this compound (3,4-dichlorophenyl + cyclopropylpyridazine). - **Primary application:** Lead optimization for Nav1.7-mediated pain pathways; selectivity panel de-risking - **Key advantage:** Sub-400 Da scaffold with two independently variable exit vectors for parallel synthesis - **Procurement certainty:** Multi-gram quantities available; exact CAS 2034362-53-1 guaranteed

Piperazine Carboxamide for Ion Channel & Kinase Research

4-(6-Cyclopropylpyridazin-3-yl)-N-(3,4-dichlorophenyl)piperazine-1-carboxamide (CAS 2034362-53-1) is a synthetic small molecule conceptually belonging to a broad class of piperazine-1-carboxamide derivatives that have been investigated in patent literature as modulators of sodium ion channels and various protein kinases [1]. The compound features a cyclopropylpyridazine group and a 3,4-dichlorophenyl moiety linked through a piperazine-carboxamide core (C18H19Cl2N5O, MW 392.28). Its structural elements are characteristic of scaffolds explored for tuning selectivity and potency in central nervous system and oncology indications, though specific biological characterization data for this discrete compound remain sparse in publicly accessible, non-vendor primary sources.

Ion channel probe research – scaffolds aligned with Nav1.7 patent SAR, supporting medicinal chemistry optimization

Kinase selectivity panel context – uncommon pyridazine hinge-binder motif may help diversify screening sets

Lead-like building block – lower molecular weight than typical piperazine-1-carboxamide analogs, relevant for CNS library design No experimental biological data available for this discrete compound; structural inference from patent family.

• [1] Yao, J., Tafesse, L., et al. Carboxamide Derivatives and Use Thereof. U.S. Patent Application US 2016/0031873 A1, published February 4, 2016. View Source

Generic Substitution Risks for This Piperazine Carboxamide

Piperazine-1-carboxamide derivatives are renowned for steep structure-activity relationships (SAR) where even minor modifications—such as halogen substitution patterns on the phenyl ring, the nature of the heteroaryl appendage, or the linker geometry—can drastically alter target engagement, selectivity profiles, and pharmacokinetic properties [1]. Consequently, a would-be generic replacement lacking the exact 3,4-dichlorophenyl substitution and the 6-cyclopropylpyridazin-3-yl group cannot be assumed to reproduce the compound's (yet to be fully de-convoluted) activity signature. The quantitative comparator evidence presented below, though limited, is essential to understand why scientific and procurement decisions must be directed toward the specific CAS-registered entity rather than an in-class analog.

Dichlorophenyl regioisomers may shift Nav1.7 binding. SAR data from related patents indicate 3,4-substitution pattern is a critical determinant; 2,5- or 3,5-dichloro analogs cannot be assumed to reproduce the same binding profile.

Pyridazine hinge-binder motif differs from common kinase inhibitor chemotypes. Generic piperazine-1-carboxamide replacements built on pyrimidine or quinazoline cores may exhibit higher kinase polypharmacology, altering selectivity expectations.

Molecular weight and physicochemical profile may not transfer. Analog substitutions that increase MW beyond the ~390 Da range can significantly affect CNS permeability potential, limiting direct substitution.

• [1] Yao, J., Tafesse, L., et al. Carboxamide Derivatives and Use Thereof. U.S. Patent Application US 2016/0031873 A1, published February 4, 2016. View Source

Differentiation Evidence for Piperazine Carboxamide

Dichlorophenyl Substitution Pattern Selectivity

The presence of the 3,4-dichlorophenyl group distinguishes this compound from analogs bearing 2,5- or 3,5-dichloro isomers, which are common in related piperazine carboxamide sodium channel blocker patents [1]. In the absence of direct head-to-head pharmacological data for this exact compound, class-level inference from the patent family indicates that the 3,4-substitution pattern is a critical determinant for binding to the Nav1.7 channel, a target for pain indications. No quantitative IC50 or selectivity data for this specific compound against any ion channel or kinase could be identified in accessible primary literature or patent examples.

Dichlorophenyl substitution pattern

Class-level inference

3,4-dichloro vs. 2,5- or 3,5-dichloro isomers in Nav1.7 patent SAR

May influence Nav1.7 binding profile; quantitative confirmation is absent.

No IC50 or selectivity data reported for this compound.

Evidence Dimension	Structural determinant of target binding (substitution pattern)
Target Compound Data	3,4-dichlorophenyl substitution
Comparator Or Baseline	2,5-dichlorophenyl and 3,5-dichlorophenyl analogs described in patent family US 2016/0031873 A1
Quantified Difference	Not available in admissible primary sources
Conditions	Patent SAR examples for sodium channel Nav1.7 inhibition (general class)

Why This Matters

For scientists procuring a tool compound to probe Nav1.7 biology, the 3,4-dichloro substitution may offer a distinct selectivity fingerprint compared to other dichloro regioisomers, though quantitative confirmation is currently missing.

• [1] Yao, J., Tafesse, L., et al. Carboxamide Derivatives and Use Thereof. U.S. Patent Application US 2016/0031873 A1, published February 4, 2016. View Source

Molecular Property Differentiation

The target compound possesses a molecular weight of 392.28 g/mol and a formula of C18H19Cl2N5O, placing it in a favorable physicochemical space for CNS drug discovery (MW < 400, moderate lipophilicity). In contrast, many vendor-sourced piperazine carboxamide library compounds intended for general screening exceed MW 450 and contain additional hydrogen bond donors that reduce brain permeability. No experimental logP or solubility data were found for this compound; the differentiation is based on calculated property comparisons typical of the scaffold.

Molecular weight profile

Reported

MW 392.28, approximately 60–100 Da lower than typical piperazine-1-carboxamide library compounds

Supports CNS drug-likeness assessment for screening library design.

Calculated property; no experimental permeability data.

Evidence Dimension	Molecular weight and estimated drug-likeness
Target Compound Data	MW 392.28, C18H19Cl2N5O
Comparator Or Baseline	Typical piperazine-1-carboxamide library compounds (MW often >450)
Quantified Difference	MW difference of approximately 60–100 Da lower for the target compound
Conditions	Calculated molecular properties; no experimental permeability data available

Why This Matters

Procurement for CNS-focused screening campaigns benefits from compounds with MW < 400, potentially offering superior brain penetration profiles compared to heavier analogs, though this remains to be experimentally validated.

• [1] Yao, J., Tafesse, L., et al. Carboxamide Derivatives and Use Thereof. U.S. Patent Application US 2016/0031873 A1, published February 4, 2016. View Source

Off-Target Activity vs Kinase Inhibitor Scaffolds

Unlike many commercially available piperazine-containing kinase inhibitors (e.g., those based on a pyrimidine core), the target compound's 6-cyclopropylpyridazine moiety is a less prevalent heterocycle in known promiscuous kinase binders. While direct selectivity screening data are unavailable, a class-level inference suggests a lower probability of hitting the conserved kinase hinge region. No quantitative kinase inhibition panel data for this exact compound have been reported.

Kinase polypharmacology prediction

Class-level inference

6-cyclopropylpyridazine is a rare hinge-binder versus common pyrimidine/quinazoline kinase inhibitor motifs

May lower probability of promiscuous kinase binding; experimental selectivity screening required.

No kinase panel data available for this compound.

Evidence Dimension	Predicted selectivity versus common kinase inhibitor chemotypes
Target Compound Data	6-cyclopropylpyridazine group
Comparator Or Baseline	Pyrimidine- or quinazoline-based piperazine kinase inhibitors
Quantified Difference	Not quantifiable in the absence of screening data
Conditions	Theoretical assessment based on chemotype frequency in kinase selectivity databases

Why This Matters

For research groups aiming to avoid known kinase-inhibitor-associated polypharmacology, the uncommon pyridazine hinge-binder motif may provide a cleaner starting point, though experimental confirmation of selectivity is required.

• [1] Yao, J., Tafesse, L., et al. Carboxamide Derivatives and Use Thereof. U.S. Patent Application US 2016/0031873 A1, published February 4, 2016. View Source

Application Scenarios

Nav1.7 Sodium Channel Chemical Probe

Based on its structural alignment with the carboxamide sodium channel blocker patent family [1], this compound is most rationally deployed as a starting point for medicinal chemistry optimization programs targeting Nav1.7-mediated pain pathways. Its 3,4-dichlorophenyl motif is a recognized pharmacophore in this context, and procurement should be prioritized when the goal is to explore SAR around the cyclopropylpyridazine vector. [1]

Selectivity Profiling in Kinase Panel Screening

Given the rarity of the 6-cyclopropylpyridazine substituent among known kinase inhibitors, this compound is a valuable addition to a selectivity panel designed to identify novel kinase targets or to de-risk cross-reactivity in phenotypic screening hits. Its procurement is justified when building a diversity set that minimizes overlap with common ATP-competitive chemotypes. [1]

Fragment-Based Library Building Block

The compound's molecular weight (< 400 Da) and moderate complexity make it suitable as a core scaffold for generating lead-like libraries. Its dichlorophenyl and cyclopropylpyridazine groups can be independently varied, offering a practical entry point for parallel synthesis efforts. Procurement in multi-gram quantities is advisable for medicinal chemistry groups seeking a versatile, patent-explored intermediate. [1]

Application

Selection Property

Validation Focus

Nav1.7 ion channel probe research

3,4-Dichlorophenyl pharmacophore context

Nav1.7 pathway SAR exploration

Kinase selectivity panel screening

Uncommon pyridazine hinge-binder motif

Kinase polypharmacology risk assessment

Fragment-based CNS library design

Lower molecular weight versus typical piperazine carboxamides

Lead-like physicochemical profiling

• [1] Yao, J., Tafesse, L., et al. Carboxamide Derivatives and Use Thereof. U.S. Patent Application US 2016/0031873 A1, published February 4, 2016. View Source